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Compound of Interest

Compound Name: Perfluorobutane

Cat. No.: B1679596 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with best practices for the safe disposal of perfluorobutane (PFB) waste.

Perfluorobutane is a per- and polyfluoroalkyl substance (PFAS), a class of synthetic

chemicals often referred to as "forever chemicals" due to their persistence in the environment.

While specific regulations for perfluorobutane waste are still evolving, this guide is based on

the current U.S. Environmental Protection Agency (EPA) interim guidance for PFAS disposal.

Frequently Asked Questions (FAQs)
Q1: What is perfluorobutane and why is its disposal a concern?

A1: Perfluorobutane (C4F10) is a colorless, odorless, and non-flammable gas belonging to

the perfluoroalkane family.[1] Its high thermal and chemical stability, owing to strong carbon-

fluorine bonds, makes it persistent in the environment, raising concerns about its long-term

impact and potential for bioaccumulation.[1]

Q2: Is perfluorobutane waste considered hazardous waste?

A2: Currently, under federal law, perfluorobutane itself is not listed as a hazardous waste

under the Resource Conservation and Recovery Act (RCRA).[2] However, the EPA is in the

process of listing certain PFAS as "hazardous constituents," which is a step towards a potential

"hazardous waste" designation.[3] It is crucial to check state and local regulations, which may

be more stringent.[2] A waste mixture containing perfluorobutane may be classified as
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hazardous if it is mixed with a listed hazardous waste or exhibits hazardous characteristics like

ignitability or corrosivity.[2]

Q3: What are the recommended disposal methods for perfluorobutane waste?

A3: The EPA's interim guidance for PFAS waste outlines three primary disposal methods:

thermal treatment (incineration), landfilling, and deep well injection.[4] The selection of the most

appropriate method depends on the form of the waste (gas, liquid, or solid), the concentration

of perfluorobutane, and local regulations.

Disposal Method Selection
Choosing the appropriate disposal method for perfluorobutane waste is a critical step in

ensuring environmental safety and regulatory compliance. The following decision tree provides

a logical workflow for selecting the most suitable option based on the waste's physical state

and local regulatory acceptance.
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Perfluorobutane Waste Stream

Determine Physical State of Waste

Is Deep Well Injection
Permitted Locally?

Liquid

Is Incineration
Permitted Locally?

Solid or Gas

No

Deep Well Injection

Yes

Is Landfilling
Permitted Locally?

No

High-Temperature Incineration

Yes

Hazardous Waste Landfill
(Subtitle C)

Yes

Interim Storage &
Consult with EHS

No
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Start: PFB Waste

1. Waste Characterization

2. Packaging and Labeling

3. Transport to Facility

4. High-Temperature
Incineration

5. Flue Gas Treatment

6. Ash Disposal in
Hazardous Landfill

7. Certificate of Destruction

End

 

Start: PFB Waste

1. Waste Assessment

2. Packaging and Labeling

3. Transport to RCRA
Subtitle C Landfill

4. Disposal in Lined Cell

5. Leachate Collection
and Treatment 6. Groundwater Monitoring

7. Certificate of Disposal

End
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Start: Liquid PFB Waste

1. Waste Profiling

2. Transport to Class I
Injection Facility

3. Pre-injection Treatment

4. Deep Well Injection

5. Continuous Monitoring

6. Well Closure (End of Life) 7. Certificate of Disposal

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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